Cas no 1248493-77-7 (1-(4-Methylphenyl)ethanesulfonyl chloride)

1-(4-Methylphenyl)ethanesulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its structure, featuring a methyl-substituted phenyl group, enhances reactivity in sulfonylation reactions, making it valuable for constructing sulfonamide-based compounds. The compound exhibits high purity and stability under controlled conditions, ensuring consistent performance in synthetic applications. Its utility extends to the preparation of biologically active molecules, where precise functionalization is critical. Proper handling is required due to its moisture sensitivity and potential reactivity with nucleophiles. This reagent is particularly advantageous in medicinal chemistry for developing targeted sulfonamide derivatives with tailored properties.

1-(4-Methylphenyl)ethanesulfonyl chloride structure

1248493-77-7 structure

Product Name:1-(4-Methylphenyl)ethanesulfonyl chloride

CAS No:1248493-77-7

MF:C₉H₁₁ClO₂S

MW:218.700440645218

CID:2854543

Update Time:2025-05-26

1-(4-Methylphenyl)ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-(4-Methylphenyl)ethanesulfonyl chloride
- Benzenemethanesulfonyl chloride, α,4-dimethyl-
- 1-(P-tolyl)ethane-1-sulfonyl chloride
- Inchi： 1S/C9H11ClO2S/c1-7-3-5-9(6-4-7)8(2)13(10,11)12/h3-6,8H,1-2H3
- InChI Key： BTUUGCRDBWOPGW-UHFFFAOYSA-N
- SMILES： C(S(Cl)(=O)=O)(C1=CC=C(C)C=C1)C

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1345585-50mg	1-(P-tolyl)ethane-1-sulfonyl chloride	1248493-77-7	98%	50mg	￥20476	2023-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1345585-100mg	1-(P-tolyl)ethane-1-sulfonyl chloride	1248493-77-7	98%	100mg	￥21444	2023-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1345585-250mg	1-(P-tolyl)ethane-1-sulfonyl chloride	1248493-77-7	98%	250mg	￥24289	2023-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1345585-500mg	1-(P-tolyl)ethane-1-sulfonyl chloride	1248493-77-7	98%	500mg	￥25365	2023-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1345585-1g	1-(P-tolyl)ethane-1-sulfonyl chloride	1248493-77-7	98%	1g	￥26413	2023-04-16
Enamine	EN300-680937-0.05g	1-(4-methylphenyl)ethane-1-sulfonyl chloride	1248493-77-7		0.05g	$948.0	2023-03-11
Enamine	EN300-680937-0.1g	1-(4-methylphenyl)ethane-1-sulfonyl chloride	1248493-77-7		0.1g	$993.0	2023-03-11
Enamine	EN300-680937-0.25g	1-(4-methylphenyl)ethane-1-sulfonyl chloride	1248493-77-7		0.25g	$1038.0	2023-03-11
Enamine	EN300-680937-0.5g	1-(4-methylphenyl)ethane-1-sulfonyl chloride	1248493-77-7		0.5g	$1084.0	2023-03-11
Enamine	EN300-680937-1.0g	1-(4-methylphenyl)ethane-1-sulfonyl chloride	1248493-77-7		1g	$0.0	2023-06-07